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Compound of Interest

Compound Name: [1,1'-Biphenyl]-3-carbonitrile

Cat. No.: B3021647

An In-depth Technical Guide to the Safety and Hazards of [1,1'-Biphenyl]-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding [1,1'-Biphenyl]-3-
carbonitrile

[1,1'-Biphenyl]-3-carbonitrile, also known as 3-cyanobiphenyl, is an organic compound
featuring a biphenyl structure with a nitrile functional group.[1][2][3][4] Biphenyl derivatives are
significant in various fields of chemical research and development, including their use as
intermediates in the synthesis of pharmaceuticals, liquid crystals, and agrochemicals.[5][6][7]
The unique electronic and structural properties imparted by the cyanobiphenyl moiety make it a
valuable building block.[6][7] However, its chemical reactivity and structural similarity to other
biphenyl compounds necessitate a thorough understanding of its safety profile to ensure its
responsible and safe handling in a laboratory and developmental setting. This guide provides a
comprehensive overview of the safety and hazard information for [1,1'-Biphenyl]-3-
carbonitrile, synthesized from available data on the compound and its structural analogs.

Section 1: Chemical and Physical Properties

A foundational aspect of chemical safety is understanding a substance's physical and chemical
properties, which dictate its behavior under various conditions.
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Property Value Source
3-Cyanobiphenyl, 3-
Cyanodiphenyl, m-Phenyl
Synonyms N [1]
Benzonitrile, 3-
Phenylbenzonitrile
CAS Number 24973-50-0, 28804-96-8 [1]I2]
Molecular Formula Ci3HoN [1112]14]
Molecular Weight 179.22 g/mol [1112114]
White to off-white crystalline
Appearance powder (based on 4- [5]
cyanobiphenyl)
Melting Point 44-46°C [1]
Boiling Point 140°C @ 1 mm Hg [1]
Sparingly soluble in water;
soluble in many organic
Solubility solvents like ethanol, acetone, [5]

and toluene (based on 4-

cyanobiphenyl).

Section 2: Hazard Identification and GHS

Classification

While a specific, comprehensive GHS classification for [1,1'-Biphenyl]-3-carbonitrile is not

consistently available across all databases, a hazard assessment can be constructed from

older classification systems and data from closely related analogs like 4-cyanobiphenyl and
other substituted biphenyls.[1][8][9][10]

Inferred GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Hazardous to the Aquatic H410/H411: Very toxic/Toxic to

Environment, Long-Term Category 1 or 2 aquatic life with long lasting

Hazard effects

Note: This table is an inferred classification based on data for 4-cyanobiphenyl, 4'-Methyl-[1,1'-
biphenyl]-2-carbonitrile, and general biphenyl compounds.[8][9][10][11] Researchers should
always consult the most current Safety Data Sheet (SDS) from their specific supplier.

Hazard Pictograms (Probable):

e Health Hazard/Harmful: (Exclamation Mark)

e Environmental Hazard: (Environment)

Signal Word: Warning[8][10]

Precautionary Statements (Selected):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[11][12]

e P264: Wash skin thoroughly after handling.[12]

e P270: Do not eat, drink or smoke when using this product.[9]
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e P273: Avoid release to the environment.[9]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][11][12]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[12]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[11][12]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[11][12]

e P501: Dispose of contents/container to an approved waste disposal plant.[12]

Section 3: Toxicological Profile

The nitrile group (-CN) can be metabolized to release cyanide in vivo, which is a mechanism of
toxicity for many organic nitriles. Biphenyl itself is known to cause liver and nervous system
damage with prolonged exposure.[13]

» Acute Effects: Exposure is likely to cause irritation to the skin, eyes, and respiratory tract.[11]
Harmful effects may occur following ingestion, skin contact, or inhalation.[8][9] Short-term
exposure to biphenyl fumes has been associated with nausea, vomiting, and bronchitis.

o Chronic Effects: Long-term exposure to biphenyls can lead to target organ damage,
particularly affecting the liver and nervous system.[14] Animal studies on biphenyl have
shown kidney damage and reduced growth with repeated exposure.

o Carcinogenicity: While not specifically classified for [1,1'-Biphenyl]-3-carbonitrile, studies
on biphenyl have provided suggestive evidence of carcinogenicity in animal models, with
increased incidences of urinary bladder tumors in male rats and liver tumors in female mice.
[13]

Section 4: Safe Handling and Storage Protocols
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Adherence to strict protocols is essential to minimize exposure and ensure safety.
Protocol for Safe Laboratory Handling:

o Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[14][15][16] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[16]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes a lab
coat, chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[14][17]

» Dispensing: When weighing or transferring the solid material, do so carefully to avoid
creating dust.[16][17][18] Use non-sparking tools.[17]

e General Hygiene: Avoid contact with skin, eyes, and clothing.[16][17] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[9]

Contingency: Have spill control materials readily available.

Conditions for Safe Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][14][16][18]
o Keep away from heat, sparks, and open flames.[14]

» Store separately from incompatible materials such as strong oxidizing agents.[14][19]

Section 5: Exposure Control and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure control is critical.
» Engineering Controls: The primary method for controlling exposure is the use of local

exhaust ventilation or a chemical fume hood to keep airborne concentrations below exposure
limits.[14]
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o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[17]

» Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been inspected
for integrity before use. Wear a lab coat or other impervious clothing to prevent skin contact.
[14][15][17]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates.[14][17]

Section 6: Emergency Procedures

Rapid and correct response during an emergency is crucial to mitigating harm.
First-Aid Measures:

Inhalation: Immediately move the exposed person to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth
resuscitation) and seek immediate medical attention.[12][17][20][21]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[12][14][17][20] If irritation persists, seek
medical attention.[20]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12][14][20] Remove contact lenses if present
and easy to do.[12][15] Seek immediate medical attention.[20]

Ingestion: Do NOT induce vomiting.[15][21] Rinse the mouth with water. Never give anything
by mouth to an unconscious person.[12][21] Seek immediate medical attention.[15][20]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide, or a water spray.[14][17][18][21] For large fires, water spray, fog, or foam is
recommended.[14]
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Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and
nitrogen oxides.[14][18] Vapors may be heavier than air and can form explosive mixtures
with air upon intense heating.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[15][17][18][21]

Accidental Release Measures:

Evacuation & Ventilation: Evacuate non-essential personnel from the area. Ensure adequate
ventilation. Remove all sources of ignition.[17][21]

Personal Protection: Don appropriate PPE, including respiratory protection, gloves, goggles,
and protective clothing.[15][17][21]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains, surface water, or soil.[12][16][17][21]

Clean-up: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.
[14][18] Place the material into a suitable, labeled, and closed container for disposal.[12][14]
[18]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Emergency Response Workflow for Accidental
EXposure
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Accidental Exposure Event

Exposure Occurs
([1,1'-Biphenyl]-3-carbonitrile)

Immediate Assessment & Action

Remove Victim from Source
& Remove Contaminated PPE

Assess Exposure Route

Respiratory Dermal Oculal

Specific First-Aid Protocols

Inhalation: Skin Contact: Eye Contact:
Move to fresh air. Wash with soap & water Flush with water
Provide oxygen if needed. for 15+ minutes. for 15+ minutes.

Medical Intervention

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.
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Section 7: Waste Disposal

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations. Dispose of contents and containers to an approved waste disposal plant.[12][16]
Do not dispose of it with household waste or allow it to reach the sewage system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC106252500&productDescription=BIPHENYL%2C+99%25+250GRBIPHENYL%2C&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-benzyloxy1-1-biphenyl-2-carbonitrile-pd180713167427.html
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20201215%2FP-21-0037%2F1%2F09022526804b67f4_SDS_Smartflow120_SynOil_DBTA12_Nov+30+2020.pdf
https://www.carlroth.com/medias/SDB-3216-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUzMTh8YXBwbGljYXRpb24vcGRmfGFHWmtMMmczWWk4NU1UZ3pNREF5TURrNU56UXlMMU5FUWw4ek1qRTJYMGRDWDBWT0xuQmtaZ3xhMzA2OWEzZTFiNmU5ZDcwZTBiMWYzZjIyZWJmNjIwYTM0NGFlZTEzZjZiNjRjNDdlNDU0MjJkMzIzY2ZmN2Uy
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/1578382259_Biphenyl.htm
https://www.benchchem.com/product/b3021647#1-1-biphenyl-3-carbonitrile-safety-and-hazards-information
https://www.benchchem.com/product/b3021647#1-1-biphenyl-3-carbonitrile-safety-and-hazards-information
https://www.benchchem.com/product/b3021647#1-1-biphenyl-3-carbonitrile-safety-and-hazards-information
https://www.benchchem.com/product/b3021647#1-1-biphenyl-3-carbonitrile-safety-and-hazards-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3021647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

